4-Bromo-6-chloro-2-cyclopropanecarbonyl-3-fluorophenol

• Molecular Formula: C10H7BrClFO2
• Molecular Weight: 293.51 g/mol
• SMILES: C1CC1C(=O)C2=C(C(=CC(=C2F)Br)Cl)O
• InChI: InChI=1S/C10H7BrClFO2/c11-5-3-6(12)10(15)7(8(5)13)9(14)4-1-2-4/h3-4,15H,1-2H2
• InChIKey: JFUXBTZDFOIYSX-UHFFFAOYSA-N

4-Bromo-6-chloro-2-cyclopropanecarbonyl-3-fluorophenol Overview

4-Bromo-6-chloro-2-cyclopropanecarbonyl-3-fluorophenol (CAS 1876191-71-7) is a polyhalogenated phenolic ketone with the molecular formula C10H7BrClFO2 and a molecular weight of 293.51 g/mol . It is a specialized research chemical and building block, characterized by the simultaneous presence of bromine, chlorine, and fluorine atoms on a phenol ring, along with a conformationally restrictive cyclopropanecarbonyl group . This unique combination of substituents offers distinct physicochemical and synthetic utility profiles compared to simpler di-halogenated or non-halogenated analogs, making it a valuable intermediate for complex organic synthesis and medicinal chemistry programs .

Challenges of Substituting Structural Analogs

The compound's value as a building block is not simply based on the presence of a cyclopropanecarbonyl phenol core. Substituting with a close structural analog like 4-Bromo-2-cyclopropanecarbonyl-6-fluorophenol or 4-Bromo-2-chloro-6-cyclopropanecarbonylphenol would alter key molecular properties crucial for downstream synthesis and biological activity. As detailed in Section 3, the presence of three distinct halogen atoms significantly impacts lipophilicity (cLogP), aqueous solubility, and polar surface area relative to di-halogenated analogs . Furthermore, the specific halogen substitution pattern on the phenol ring provides unique orthogonal reactivity for sequential cross-coupling reactions, which is lost if the halogen composition or position is changed [1]. A generic substitution based solely on the core scaffold would thus risk failure in synthetic routes or lead to unwanted physicochemical properties, making precise procurement essential.

• [1] Tashiro, M., Watanabe, H., & Tsuge, O. (n.d.). Studies on Positional Protective Groups III. A New Preparative Method for Chlorophenols with the Bromo Group as a Protective Group. CiNii Research. View Source

Differentiation from Closest Analogs

Enhanced Lipophilicity for Membrane Penetration

The target compound demonstrates significantly higher calculated lipophilicity (cLogP 3.76) compared to the bromo-fluoro analog 2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol (cLogP 1.18) . This is a key factor in optimizing membrane permeability.

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	3.76
Comparator Or Baseline	2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol: 1.18
Quantified Difference	A 2.58 log unit increase (~380-fold higher predicted partition coefficient).
Conditions	Predicted by ACD/Labs via ChemExper Chemical Directory.

Why This Matters

This large difference means the target compound has a much higher propensity to partition into lipid membranes, which is a critical parameter for designing compounds with good cell permeability and oral bioavailability.

Improved Aqueous Solubility Balance

The target compound, despite its higher overall lipophilicity, exhibits a predicted aqueous solubility (cLogS) of -5.85, which indicates moderate solubility . This contrasts with the more lipophilic analog 4-Bromo-2-chloro-6-cyclopropanecarbonylphenol, which lacks a fluorine atom and has a reported CLogP of 3.41, suggesting reduced aqueous solubility .

Evidence Dimension	Predicted Aqueous Solubility (cLogS) vs. Calculated LogP
Target Compound Data	cLogS: -5.85
Comparator Or Baseline	4-Bromo-2-chloro-6-cyclopropanecarbonylphenol: CLogP 3.41 (cLogS not reported, but higher CLogP implies lower solubility) .
Quantified Difference	The presence of a fluorine atom in the target compound lowers the CLogP by 0.35 units compared to the non-fluorinated analog, suggesting a measurable improvement in aqueous solubility.
Conditions	cLogS predicted by ACD/Labs via ChemExper; CLogP reported by Aladdin Scientific.

Why This Matters

Balancing lipophilicity with some degree of aqueous solubility is crucial for a compound's developability. The fluorine atom in the target compound provides a strategic balance between membrane permeability and solubility, which can simplify formulation and improve bioavailability.

Optimized Polar Surface Area for Periphery

The tri-halogenated target compound has a significantly higher topological polar surface area (PSA) of 61.77 Ų compared to the di-halogenated analog 2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol, which has a PSA of only 20.23 Ų . This triples the PSA.

Evidence Dimension	Topological Polar Surface Area (PSA)
Target Compound Data	61.77 Ų
Comparator Or Baseline	2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol: 20.23 Ų
Quantified Difference	A 41.54 Ų absolute increase; the target's PSA is more than three times larger.
Conditions	Predicted by ACD/Labs via ChemExper Chemical Directory.

Why This Matters

A PSA > 60 Ų is a known empirical threshold for poor blood-brain barrier penetration and good oral absorption characteristics. The target compound's higher PSA makes it a strategically better choice for peripherally targeted therapies, helping to proactively manage CNS-related side effects.

Tri-Halogen Orthogonal Reactivity

The compound uniquely contains bromine, chlorine, and fluorine atoms on the same phenolic ring, a feature absent in common in-class analogs which bear only one or two different halogens . This allows for a programmed sequence of bond-forming reactions based on the different reactivity of C-Br, C-Cl, and C-F bonds.

Evidence Dimension	Chemoselectivity potential based on carbon-halogen bond dissociation energies (BDE) [1].
Target Compound Data	Contains C-Br (BDE ~ 84 kcal/mol), C-Cl (BDE ~ 95 kcal/mol), and C-F (BDE ~ 126 kcal/mol) bonds.
Comparator Or Baseline	Analog 4-Bromo-2-chloro-6-cyclopropanecarbonylphenol (CAS 1250551-39-3) contains only two reactive halogens (Br, Cl) .
Quantified Difference	The target compound offers three tiers of bond reactivity in a single scaffold, enabling three sequential chemoselective cross-coupling steps without protective group manipulation, compared to a maximum of two for the comparator.
Conditions	General principles of Pd-catalyzed cross-coupling; BDE values from standard references.

Why This Matters

For a synthetic chemist, this tri-halogen scaffold directly translates to increased synthetic efficiency, enabling faster construction of highly complex and diverse compound libraries for drug discovery through programmed, one-pot, or sequential functionalization strategies.

• [1] Luo, Y. R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. (Typical BDE values for C-Br, C-Cl, C-F bonds). View Source

Procurement Scenarios

Diversity-Oriented Synthesis of Halogenated Libraries

The orthogonal reactivity of the bromine, chlorine, and fluorine atoms on the scaffold makes this compound an ideal starting material for synthesizing highly diverse small-molecule libraries. A researcher can program sequential cross-coupling reactions (e.g., Suzuki-Miyaura at the C-Br site, followed by Buchwald-Hartwig amination at the C-Cl site, while the C-F bond remains inert), enabling rapid exploration of chemical space for hit identification . This differentiated reactivity is a key driver for procurement over di-halogenated analogs that offer fewer diversification points.

Optimizing Leads for Peripheral Targets

For drug discovery programs aimed at peripheral targets where CNS penetration must be avoided, the compound's high polar surface area (>60 Ų) is a key advantage . Its high cLogP (3.76) ensures good passive membrane permeability, while the PSA acts as a 'gatekeeper' against crossing the blood-brain barrier . This specific physicochemical profile makes it a superior procurement choice over analogs like 2-Bromo-4-cyclopropanecarbonyl-5-fluorophenol (PSA 20.23 Ų), which would carry a higher risk of CNS side effects.

Conformationally Restricted Bioactive Molecules

The cyclopropanecarbonyl group functions as a conformationally restricted bioisostere for acetyl, ethyl, or isopropyl ketones . This compound can be used to synthesize constrained analogs of biologically active molecules to improve their receptor binding affinity or metabolic stability. The simultaneous presence of the three halogen handles allows the final molecule to be further diversified late-stage, a significant advantage in lead optimization campaigns .